Cas no 1089706-28-4 (1-(5-Bromo-3-fluoro-2-hydroxyphenyl)ethan-1-one)
1089706-28-4 structure
Product Name:1-(5-Bromo-3-fluoro-2-hydroxyphenyl)ethan-1-one
CAS No:1089706-28-4
MF:C8H6BrFO2
MW:233.034445285797
MDL:MFCD16742826
CID:2138560
PubChem ID:57515846
Update Time:2024-11-06
1-(5-Bromo-3-fluoro-2-hydroxyphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-bromo-3-fluoro-2-hydroxyphenyl)ethanone
- 1-(5-bromo-3-fluoro-2-hydroxyphenyl)ethan-1-one
- NBDDFAKYVVDWPU-UHFFFAOYSA-N
- NE29238
- 5'-Bromo-3'-fluoro-2'-hydroxyacetophenone
- AT14690
- EN300-66641
- SCHEMBL1019833
- 1089706-28-4
- Z979488342
- DB-311077
- CS-0133078
- AKOS011655473
- 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)ethan-1-one
-
- MDL: MFCD16742826
- Inchi: 1S/C8H6BrFO2/c1-4(11)6-2-5(9)3-7(10)8(6)12/h2-3,12H,1H3
- InChI Key: NBDDFAKYVVDWPU-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C(C)=O)C=1)O)F
Computed Properties
- Exact Mass: 231.95352g/mol
- Monoisotopic Mass: 231.95352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.6
1-(5-Bromo-3-fluoro-2-hydroxyphenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013016915-250mg |
5'-Bromo-3'-fluoro-2'-hydroxyacetophenone |
1089706-28-4 | 97% | 250mg |
$480.00 | 2023-09-04 | |
| Alichem | A013016915-500mg |
5'-Bromo-3'-fluoro-2'-hydroxyacetophenone |
1089706-28-4 | 97% | 500mg |
$815.00 | 2023-09-04 | |
| Alichem | A013016915-1g |
5'-Bromo-3'-fluoro-2'-hydroxyacetophenone |
1089706-28-4 | 97% | 1g |
$1519.80 | 2023-09-04 | |
| TRC | B803635-10mg |
1-(5-Bromo-3-fluoro-2-hydroxyphenyl)ethan-1-one |
1089706-28-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B803635-50mg |
1-(5-Bromo-3-fluoro-2-hydroxyphenyl)ethan-1-one |
1089706-28-4 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | B803635-100mg |
1-(5-Bromo-3-fluoro-2-hydroxyphenyl)ethan-1-one |
1089706-28-4 | 100mg |
$ 275.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | Y1111958-1g |
1-(5-Bromo-3-fluoro-2-hydroxyphenyl)ethanone |
1089706-28-4 | 95% | 1g |
$495 | 2024-08-03 | |
| eNovation Chemicals LLC | D633719-1g |
1-(5-Bromo-3-fluoro-2-hydroxyphenyl)ethanone |
1089706-28-4 | 95% | 1g |
$495 | 2024-07-28 | |
| Enamine | EN300-66641-0.05g |
1-(5-bromo-3-fluoro-2-hydroxyphenyl)ethan-1-one |
1089706-28-4 | 95.0% | 0.05g |
$109.0 | 2025-02-19 | |
| Enamine | EN300-66641-0.1g |
1-(5-bromo-3-fluoro-2-hydroxyphenyl)ethan-1-one |
1089706-28-4 | 95.0% | 0.1g |
$163.0 | 2025-02-19 |
1-(5-Bromo-3-fluoro-2-hydroxyphenyl)ethan-1-one Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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